Cas no 1421604-02-5 (1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride)

• Product Name: 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride
• CAS No: 1421604-02-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 4597870
• PubChem ID: 71756608
• Update Time: 2025-05-20

1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H,1aH,2H,3H,7bH-cyclopropa[a]naphthalen-1-ylmethanamine hydrochloride
• 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride

• Inchi： 1S/C12H15N.ClH/c13-7-11-10-6-5-8-3-1-2-4-9(8)12(10)11;/h1-4,10-12H,5-7,13H2;1H
• InChI Key： NTXOHAXREVLTEA-UHFFFAOYSA-N
• SMILES： C(C1C2CCC3=CC=CC=C3C12)N.Cl

1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride

Introduction to 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride (CAS No. 1421604-02-5)

1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1421604-02-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic amines that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple hydrogen atoms in its name (1H,1aH,2H,3H,7bH) suggests a highly conjugated system, which is often associated with enhanced stability and reactivity. The hydrochloride salt form indicates that the compound is protonated at a basic nitrogen site, improving its solubility in aqueous systems and facilitating its use in various biochemical assays.

The naphthalene core in the molecular structure of 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride provides a rigid aromatic framework that can serve as a scaffold for further functionalization. This type of structural motif is frequently explored in medicinal chemistry due to its ability to interact with biological targets through π-stacking and hydrophobic effects. The cyclopropyl substituent attached to the naphthalene ring introduces additional conformational constraints and may influence the compound's binding affinity and selectivity. Such structural features make this compound a promising candidate for drug discovery efforts aimed at modulating enzyme activity or receptor interactions.

In recent years, there has been growing interest in developing novel therapeutic agents based on complex organic molecules like 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride. Advances in computational chemistry and high-throughput screening technologies have enabled researchers to rapidly evaluate the biological potential of such compounds. For instance, studies have demonstrated that naphthalene derivatives can exhibit inhibitory effects on various kinases and transcription factors involved in cancer progression. The amine functional group in this molecule may serve as a pharmacophore for interacting with acidic residues in protein targets, thereby modulating their function.

The synthesis of 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride presents unique challenges due to its intricate structure. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthalene core efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization of the aromatic system. The final step typically involves salt formation with hydrochloric acid to enhance stability and crystallinity.

From a pharmacological perspective, 1H,1aH,2H,3H,7bH-cyclopropaanaphthalen-1-ylmethanamine hydrochloride has shown promise in preclinical studies as a potential inhibitor of certain metabolic pathways implicated in inflammation and neurodegenerative diseases. The cyclopropyl group may contribute to reduced metabolic clearance by hindering enzymatic degradation. Furthermore, 7b-H position suggests an extended electron delocalization network across the molecule, which could enhance its interaction with biological targets while maintaining structural integrity.

The development of 1H,1a H ,2 H ,3 H ,7 b H - cyclo prop an aphtha len - 1 - ylmeth an amine hy droch lor ide as a drug candidate also involves rigorous safety evaluations. Toxicological studies are conducted to assess potential hepatotoxicity or nephrotoxicity associated with prolonged exposure. Pharmacokinetic profiling helps determine optimal dosing regimens by evaluating absorption, distribution, metabolism, and excretion (ADME) parameters. These studies are critical for translating preclinical findings into effective clinical therapies.

The role of computational modeling has become increasingly important in optimizing the design of molecules like 1 H , 1 a H , 2 H , 3 H , 7 b H - cyc lo prop an aph tha len - 1 - ylmeth an amine hy droch lor ide . Molecular docking simulations allow researchers to predict binding affinities and identify key interactions between the compound and target proteins. These predictions guide experimental efforts by highlighting regions for structural modification or functional group optimization.

In conclusion, 1 H , 1 a H , 2 H ,3 H ,7 b H - cyc lo prop an aph tha len - ylmeth an amine hy droch lor ide ( CAS No . ) represents an intriguing compoun d with significant pharmaceutical potential . Its unique structural features make it a valuable scaffold for further drug development efforts . Continued research into its biological activities and synthetic methodologies will likely uncover new therapeutic applications for this class of naphthalene-based compounds . p >